2-{[N-(methylsulfonyl)-N-(2,4,5-trichlorophenyl)glycyl]amino}-N-propylbenzamide

• IUPAC Name: N-propyl-2-[[2-(2,4,5-trichloro-N-methylsulfonylanilino)acetyl]amino]benzamide
• InChI: InChI=1S/C19H20Cl3N3O4S/c1-3-8-23-19(27)12-6-4-5-7-16(12)24-18(26)11-25(30(2,28)29)17-10-14(21)13(20)9-15(17)22/h4-7,9-10H,3,8,11H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: DSHVJTNAHKCULB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC(=C(C=C2Cl)Cl)Cl)S(=O)(=O)C
• Molecular Formula: C19H20Cl3N3O4S
• Molecular Weight: 492.8 g/mol

Description

2-{[N-(methylsulfonyl)-N-(2,4,5-trichlorophenyl)glycyl]amino}-N-propylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as MPTP, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In

Scientific Research Applications

MPTP has been extensively studied for its potential applications in scientific research. One of the most notable applications is its use as a neurotoxin to induce Parkinson's disease in animal models. This has allowed researchers to study the disease progression and potential treatments for Parkinson's disease. MPTP has also been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease and multiple sclerosis.

Mechanism of Action

MPTP acts as a prodrug that is converted into its active form, 1-methyl-4-phenylpyridinium (MPP+), by the enzyme monoamine oxidase B (MAO-B). MPP+ then enters dopaminergic neurons and inhibits complex I of the electron transport chain, leading to mitochondrial dysfunction and oxidative stress. This ultimately leads to the death of dopaminergic neurons and the development of Parkinson's disease symptoms.
Biochemical and Physiological Effects:
MPTP has been shown to induce Parkinson's disease symptoms in animal models, including tremors, rigidity, and bradykinesia. It has also been shown to cause mitochondrial dysfunction and oxidative stress in dopaminergic neurons, leading to cell death. Additionally, MPTP has been shown to alter the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin, which may contribute to its effects on neurological disorders.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for laboratory experiments, including its ability to induce Parkinson's disease symptoms in animal models and its potential as a therapeutic agent for various neurological disorders. However, MPTP also has limitations, including its toxicity and potential for off-target effects. Careful consideration must be taken when using MPTP in laboratory experiments to ensure accurate and reliable results.

Future Directions

There are several future directions for research on MPTP, including its potential as a therapeutic agent for neurological disorders, its mechanism of action, and its effects on neurotransmitter levels. Additionally, researchers may explore alternative synthesis methods for MPTP to improve yield and purity. Further research is needed to fully understand the potential applications and limitations of MPTP in scientific research.
Conclusion:
In conclusion, 2-{[N-(methylsulfonyl)-N-(2,4,5-trichlorophenyl)glycyl]amino}-N-propylbenzamide, or MPTP, is a chemical compound that has gained significant attention in scientific research. Its potential applications in neurological disorders, mechanism of action, biochemical and physiological effects, and future directions for research make it a promising area of study. Careful consideration must be taken when using MPTP in laboratory experiments to ensure accurate and reliable results. Further research is needed to fully understand the potential applications and limitations of MPTP in scientific research.

Synthesis Methods

The synthesis of MPTP involves the reaction between 2,4,5-trichlorophenylacetic acid and N-propylglycine methyl ester in the presence of thionyl chloride. The resulting product is then treated with methylsulfonyl chloride to form the final compound, 2-{[N-(methylsulfonyl)-N-(2,4,5-trichlorophenyl)glycyl]amino}-N-propylbenzamide. This synthesis method has been optimized to produce high yields of pure MPTP for scientific research purposes.